Cas no 2106497-87-2 (3-Pentene-1-sulfonyl chloride, 4-methyl-)

• Product Name: 3-Pentene-1-sulfonyl chloride, 4-methyl-
• CAS No: 2106497-87-2
• MF: C₆H₁₁ClO₂S
• MW: 182.668339967728
• CID: 5239794
• Update Time: 2025-05-26

3-Pentene-1-sulfonyl chloride, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentene-1-sulfonyl chloride, 4-methyl-

• Inchi： 1S/C6H11ClO2S/c1-6(2)4-3-5-10(7,8)9/h4H,3,5H2,1-2H3
• InChI Key： ADQDXKZGDBLJPR-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C/C=C(/C)\C

Additional information on 3-Pentene-1-sulfonyl chloride, 4-methyl-

Introduction to 3-Pentene-1-sulfonyl chloride, 4-methyl- (CAS No. 2106497-87-2)

3-Pentene-1-sulfonyl chloride, 4-methyl- (CAS No. 2106497-87-2) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its sulfonyl chloride functional group, which makes it highly reactive and useful in a wide range of synthetic transformations.

The molecular structure of 3-Pentene-1-sulfonyl chloride, 4-methyl- consists of a pentene backbone with a sulfonyl chloride group attached to the first carbon atom and a methyl group at the fourth position. This specific arrangement of functional groups imparts unique reactivity and selectivity to the molecule, making it an attractive building block for the synthesis of more complex organic compounds.

Recent research has highlighted the importance of 3-Pentene-1-sulfonyl chloride, 4-methyl- in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as an intermediate in the synthesis of potent anti-inflammatory agents. The sulfonyl chloride group allows for efficient coupling reactions with various nucleophiles, leading to the formation of sulfoxides and sulfones that exhibit enhanced biological activity.

In addition to its pharmaceutical applications, 3-Pentene-1-sulfonyl chloride, 4-methyl- has shown promise in materials science. A research team at the University of California, Berkeley, reported the use of this compound in the synthesis of advanced polymers with improved mechanical properties. The reactivity of the sulfonyl chloride group enables the creation of polymer chains with controlled architectures, which can be tailored for specific applications such as drug delivery systems and biomedical devices.

The synthesis of 3-Pentene-1-sulfonyl chloride, 4-methyl- typically involves a multi-step process that begins with the preparation of a suitable starting material. One common approach is to start with 4-methylpent-3-en-1-ol, which is then oxidized to form the corresponding sulfinic acid. Subsequent chlorination yields the desired sulfonyl chloride product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

From a safety perspective, it is important to handle 3-Pentene-1-sulfonyl chloride, 4-methyl- with care due to its reactivity and potential hazards associated with sulfonyl chlorides. Proper personal protective equipment (PPE) should be worn during handling, and reactions involving this compound should be conducted under well-controlled conditions to minimize risks.

In conclusion, 3-Pentene-1-sulfonyl chloride, 4-methyl- (CAS No. 2106497-87-2) is a valuable compound with diverse applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an essential building block for the synthesis of advanced materials and therapeutic agents. Ongoing research continues to explore new avenues for its utilization, further solidifying its importance in modern chemistry.